Cas no 22038-57-9 (2-Butenoic acid, 2-chloro-, methyl ester, (E)-)
22038-57-9 structure
Product Name:2-Butenoic acid, 2-chloro-, methyl ester, (E)-
CAS No:22038-57-9
MF:C5H7ClO2
MW:134.560880899429
CID:1406808
PubChem ID:529728
Update Time:2025-04-20
2-Butenoic acid, 2-chloro-, methyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 2-chloro-, methyl ester, (E)-
- methyl 2-chlorobut-2-enoate
- 22038-57-9
- DTXSID90336183
- AGN-PC-02LN31
-
- Inchi: 1S/C5H7ClO2/c1-3-4(6)5(7)8-2/h3H,1-2H3
- InChI Key: NTMJDABWJARASG-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OC)=CC
Computed Properties
- Exact Mass: 134.01351
- Monoisotopic Mass: 134.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Butenoic acid, 2-chloro-, methyl ester, (E)- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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